N-(2,5-dimethylphenyl)-2-ethylbutanamide

• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2-ethylbutanamide
• InChI: InChI=1S/C14H21NO/c1-5-12(6-2)14(16)15-13-9-10(3)7-8-11(13)4/h7-9,12H,5-6H2,1-4H3,(H,15,16)
• InChI Key: AEEBYSWAUWKJLL-UHFFFAOYSA-N
• SMILES: CCC(CC)C(=O)NC1=C(C=CC(=C1)C)C

Description

N-(2,5-Dimethylphenyl)-2-ethylbutanamide is an amide derivative characterized by a 2-ethylbutanamide group attached to a 2,5-dimethyl-substituted phenyl ring. The 2,5-dimethylphenyl moiety is a common pharmacophore in agrochemicals and pharmaceuticals, often influencing bioactivity through steric and electronic effects . The ethylbutanamide chain likely contributes to lipophilicity, which may affect solubility, membrane permeability, and intermolecular interactions.

Comparison with Similar Compounds

Research Implications and Gaps

• Synthetic Feasibility : Microwave-assisted synthesis, as used for hydroxynaphthalene-carboxamides, could be adapted for efficient production .
• Structural Studies : X-ray crystallography (using methods like SHELX ) would clarify conformational preferences and intermolecular interactions.